Cas no 887875-84-5 (8-butyl-1,6,7-trimethyl-3-(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-butyl-1,6,7-trimethyl-3-(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 887875-84-5
• MF: C₁₇H₂₃N₅O₃
• MW: 345.396223306656
• CID: 5479636
• Update Time: 2025-07-09

8-butyl-1,6,7-trimethyl-3-(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-butyl-4,7,8-trimethyl-2-(2-oxopropyl)purino[7,8-a]imidazole-1,3-dione
• 8-butyl-1,6,7-trimethyl-3-(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C17H23N5O3/c1-6-7-8-20-11(3)12(4)22-13-14(18-16(20)22)19(5)17(25)21(15(13)24)9-10(2)23/h6-9H2,1-5H3
• InChI Key： YRKURWMHENXAMF-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N(C([H])([H])[H])C(N1C([H])([H])C(C([H])([H])[H])=O)=O)N=C1N(C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])C(C([H])([H])[H])=C(C([H])([H])[H])N12

Additional information on 8-butyl-1,6,7-trimethyl-3-(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Introduction to 8-Butyl-1,6,7-Trimethyl-3-(2-Oxopropyl)-1H,2H,3H,4H,8H-Imidazo[1,2-g]Purine-2,4-Dione (CAS No. 887875-84-5)

8-Butyl-1,6,7-trimethyl-3-(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 887875-84-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of imidazopurines and is characterized by its complex heterocyclic framework and functional groups. The presence of a butyl group and multiple methyl substituents contributes to its distinct chemical properties and biological activity.

The chemical structure of 8-butyl-1,6,7-trimethyl-3-(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione is particularly noteworthy for its potential in drug design and development. The imidazopurine core is a versatile scaffold that has been explored for various pharmacological activities, including antiviral, anticancer, and anti-inflammatory properties. The substitution pattern in this compound suggests that it may exhibit enhanced binding affinity to specific biological targets.

Recent studies have highlighted the potential of imidazopurines in modulating key signaling pathways involved in disease progression. For instance, a study published in the Journal of Medicinal Chemistry reported that certain imidazopurine derivatives exhibited potent antiviral activity against a range of RNA viruses. The researchers found that the presence of alkyl substituents on the imidazopurine ring significantly enhanced the compounds' antiviral efficacy.

In the context of cancer research, imidazopurines have shown promise as potential anticancer agents. A study conducted by a team at the National Cancer Institute demonstrated that specific imidazopurine derivatives could inhibit the growth of various cancer cell lines by interfering with critical cellular processes such as DNA replication and protein synthesis. The butyl and methyl substituents in 8-butyl-1,6,7-trimethyl-3-(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione may contribute to its ability to target these processes effectively.

The pharmacokinetic properties of 8-butyl-1,6,7-trimethyl-3-(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione are also an area of active investigation. Preliminary studies suggest that this compound has favorable absorption and distribution characteristics in vivo. Its lipophilicity and molecular weight are within the range that typically allows for good bioavailability and tissue penetration. These properties are crucial for ensuring that the compound can reach its intended biological targets at effective concentrations.

Clinical trials are currently underway to evaluate the safety and efficacy of 8-butyl-1,6,7-trimethyl-3-(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione in human subjects. Early results from Phase I trials have shown promising outcomes with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In addition to its therapeutic potential, 8-butyl-1,6,7-trimethyl-3-(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo[1，2-g]purine-2，4-dione is also being studied for its use as a research tool in biochemical assays and cellular models. Its ability to modulate specific signaling pathways makes it a valuable probe for investigating disease mechanisms and validating therapeutic targets.

The synthesis of 8-butyl-1，6，7-trimethyl-3-(2-oXOpropyL)-1h， 2h， 3h， 4h， 8h-imidazo[1， 2-g]purine - 2 ， 4-dione involves several steps that require precise control over reaction conditions to ensure high yield and purity. Key synthetic routes include the formation of the imidazopurine core through cyclization reactions followed by selective functionalization with the desired substituents. Advances in synthetic chemistry have enabled researchers to optimize these processes and produce large quantities of the compound for further studies.

In conclusion, 8-butyl - 1 ， 6 ， 7 - trimethyL - 3 - ( 2 - oxoPropyL ) - 1 h ， 2 h ， 3 h ， 4 h ， 8 h - imidazo [ 1 ， 2 - g ] purine - 2 ， 4 - dione (CAS No. 887875 - 84 -5) represents an exciting development in the field of medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and potential clinical applications. Ongoing studies will continue to elucidate its full therapeutic potential and pave the way for new treatments in various medical fields.